Cas no 151533-22-1 (Levomefolate calcium)
Levomefolate calcium Chemical and Physical Properties
Names and Identifiers
-
- Calcium (S)-2-(4-((((S)-2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)-4-carboxybutanoate
- CALCIUML-5-METHYLTETRAHYDROFOLATE
- (6S)-N-[4-(2-Amino-1,4,5,6,7,8,-hexahydro-5-methyl-4-oxo-6-pteridinylmethylamino)benzoyl]-L-glutaminsure, Calciumsalz (1:1)
- (S)-2-(4-((((S)-2-Amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)pentanedioic acid, calcium salt
- Calcium (S)-2-(4-((((S)-2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)-4-carboxybuta...
- calcium 5-methyltetrahydrofolate
- Calcium levomefolate
- L-5-Methyltetrahydrofolate calcium
- Levomefolate (calcium)
- Levomefolate calcium
- Levomefolate Calcium (Also See: M330135)
- Levomefolate Calcium(Also See: M330135)
- Bodyfolin
- L-5-Methyletrahydrofolate calciuM
- L-5-MTHF-Ca
- LMCA
- Nutrifolin
- N-[4-[[(2-Amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-L-glutamic acid calcium salt
- Deplin
- L-5- Methyl leucovorin
- Levomefolate (calcium salt)
- C20H23CaN7O6
- 533C221
- AKOS025402270
- SAFYRAL COMPONENT LEVOMEFOLATE CALCIUM
- LEVOMEFOLATE CALCIUM [VANDF]
- GS-6017
- Levomefolate calcium [USAN]
- BAY86-7660
- 151533-22-1
- calcium;(2S)-2-[[4-[[(6S)-2-amino-5-methyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioate
- NDI 638 [FDMS]
- Metafolin
- L-methylfolate-calcium
- CALCIUM LEVOMEFOLATE [MART.]
- Extrafolate-S
- AC-7457
- L-Glutamic acid, N-(4-((((6S)-2-amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-, calcium salt (1:1)
- (6s)-5-methyltetrahydrofolic acid calcium salt
- L-5-METHYLTETRAHYDROFOLIC ACID, CALCIUM SALT
- Calcium N-(4-((((6S)-2-amino-5-methyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzoyl)-L-glutamate
- Levomefolate calcium (USAN)
- BAY 86-7660
- CS-1066
- CALCIUM L-5-METHYLTETRAHYDROFOLATE [DSC]
- L-5-methyl tetrahydrofolic
- CALCIUM LEVOMEFOLATE (MART.)
- HY-17383
- LEVOMEFOLATE CALCIUM [ORANGE BOOK]
- Q27273818
- calcium (2S)-2-[4-({[(6S)-2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl]methyl}amino)benzamido]pentanedioate
- CALCIUM L-METHYLFOLATE
- calcium (2S)-2-{[4-({[(6S)-2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl]methyl}amino)phenyl]formamido}pentanedioate
- D09354
- N-(4-(((2-Amino-1,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-L-glutamic acid calcium salt
- calcium (4-((((S)-2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzoyl)-L-glutamate
- LMC-A
- A9R10K3F2F
- UNII-A9R10K3F2F
- LEVOMEFOLATE CALCIUM COMPONENT OF BEYAZ
- CHEBI:189695
- LEVOMEFOLATE CALCIUM COMPONENT OF SAFYRAL
- AKOS025117256
- 6(S)-5-METHYLTETRAHYDROFOLIC ACID, CALCIUM SALT [NDI]
- Denovo
- (S)-2-(4-((((S)-2-Amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)pentanedioicacid,calciumsalt
- CHEMBL1615371
- BEYAZ COMPONENT LEVOMEFOLATE CALCIUM
- MFCD18642975
- Calcium L-5-methyltetrahydrofolate
- calcium;(2S)-2-[[4-[[(6S)-2-amino-5-methyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioate
- NDI 638
- CALCIUM LEVOMEFOLATE [WHO-DD]
- calcium (2S)-2-(4-((((6S)-2-amino-5-methyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl)amino)benzamido)pentanedioate
- Metafolin (TN)
- L-methylfolate Calcium
- Levomefolinate calcium
- GLXC-20725
- L-5-MTHF calcium
- calcium (6s)-5-methyltetrahydrofolate
- L-Glutamic acid, N-[4-[[[(6S)-2-amino-3,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl]methyl]amino]benzoyl]-, calcium salt (1:1)
-
- MDL: MFCD23843790
- Inchi: 1S/C20H25N7O6.Ca/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29;/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31);/q;+2/p-2/t12-,13-;/m0./s1
- InChI Key: VWBBRFHSPXRJQD-QNTKWALQSA-L
- SMILES: [Ca+2].O=C1C2=C(N=C(N)N1)NC[C@H](CNC1C=CC(C(N[C@H](C(=O)[O-])CCC(=O)[O-])=O)=CC=1)N2C
Computed Properties
- Exact Mass: 497.13400
- Monoisotopic Mass: 956.32
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 872
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 204
Experimental Properties
- Color/Form: Grayish white to yellowish solid
- Melting Point: >300°C
- PSA: 208.43000
- LogP: -1.67900
Levomefolate calcium Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Safety Instruction: 24/25
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Levomefolate calcium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-17383-10mg |
Levomefolate calcium |
151533-22-1 | 99.29% | 10mg |
¥350 | 2024-04-19 | |
| MedChemExpress | HY-17383-50mg |
Levomefolate calcium |
151533-22-1 | 99.29% | 50mg |
¥550 | 2024-04-19 | |
| S e l l e c k ZHONG GUO | S5264-25mg |
L-5-Methyltetrahydrofolate calcium |
151533-22-1 | 99.83% | 25mg |
¥795.26 | 2023-09-15 | |
| DC Chemicals | DCZ-158-20 mg |
CALCIUML-5-METHYLTETRAHYDROFOLATE |
151533-22-1 | >98% | 20mg |
$280.0 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L868680-50mg |
Levomefolate calcium |
151533-22-1 | ≥95% | 50mg |
¥112.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L868680-250mg |
Levomefolate calcium |
151533-22-1 | ≥95% | 250mg |
¥336.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L868680-1g |
Levomefolate calcium |
151533-22-1 | ≥95% | 1g |
¥832.00 | 2022-01-13 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7593-10 mg |
Levomefolate calcium |
151533-22-1 | 98.00% | 10mg |
¥437.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7593-50 mg |
Levomefolate calcium |
151533-22-1 | 98.00% | 50mg |
¥627.00 | 2022-02-28 | |
| ChemScence | CS-1066-10mg |
Levomefolate calcium |
151533-22-1 | 97.11% | 10mg |
$50.0 | 2022-04-27 |
Levomefolate calcium Suppliers
Levomefolate calcium Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on Levomefolate calcium
Levomefolate Calcium (CAS No. 151533-22-1): A Comprehensive Overview in Modern Pharmaceutical Research
Levomefolate Calcium, with the chemical identifier CAS No. 151533-22-1, is a synthetic form of folate that has garnered significant attention in the field of pharmaceuticals and biomedicine. This compound, also known as L-methylfolate, is the active form of folate that directly participates in enzymatic reactions within the body, making it a crucial component in various therapeutic applications. The increasing recognition of its biological significance has led to extensive research into its mechanisms of action and clinical benefits, particularly in the realms of prenatal health, cancer therapy, and neurodegenerative diseases.
The< strong> pharmacological properties of Levomefolate Calcium are rooted in its ability to act as a cofactor for several key enzymes involved in one-carbon metabolism. These enzymes are essential for the synthesis of nucleotides, which are the building blocks of DNA and RNA, as well as for the metabolism of amino acids and homocysteine. By facilitating these processes, Levomefolate Calcium plays a pivotal role in maintaining cellular function and genomic stability. Recent studies have highlighted its potential in reducing homocysteine levels, a biomarker associated with cardiovascular diseases and cognitive decline.
In the context of cancer therapy, Levomefolate Calcium has emerged as a promising adjuvant agent. Its ability to selectively enhance the sensitivity of tumor cells to chemotherapeutic drugs while protecting normal cells has been demonstrated in several clinical trials. For instance, research has shown that its administration can improve the efficacy of platinum-based chemotherapy regimens in patients with ovarian cancer by mitigating drug resistance and reducing toxicity. Furthermore, its role in preventing DNA damage and promoting apoptosis in cancer cells underscores its therapeutic potential.
The< strong> prenatal health benefits of Levomefolate Calcium are well-documented, particularly in preventing neural tube defects (NTDs) such as spina bifida and anencephaly. The compound's ability to ensure proper fetal development during early pregnancy has led to its inclusion in prenatal supplements worldwide. Studies have consistently shown that maternal supplementation with folic acid analogs like Levomefolate Calcium significantly reduces the incidence of NTDs. Additionally, emerging research suggests that it may also contribute to reducing the risk of other developmental disorders and enhancing cognitive function in offspring.
Mechanistic insights into the< strong pharmacological effects of Levomefolate Calcium have been further elucidated through advanced biochemical and molecular biology techniques. Research indicates that it interacts with multiple pathways, including the folate receptor pathway, which is overexpressed in certain cancer cell types. By binding to these receptors, Levomefolate Calcium can modulate intracellular signaling cascades that regulate cell proliferation, differentiation, and survival. This mechanism has opened new avenues for developing targeted therapies against various malignancies.
The< strong clinical applications of Levomefolate Calcium extend beyond oncology and prenatal care. Its neuroprotective properties have been explored in conditions such as Alzheimer's disease and depression, where folate deficiency is often observed. Preclinical studies have demonstrated that< strong Levomefolate Calcium supplementation can attenuate neuroinflammation and oxidative stress, thereby slowing disease progression. These findings have prompted clinical trials to evaluate its efficacy in improving cognitive function and mood disorders.
In recent years, there has been growing interest in the< strong role of Levomefolate Calcium In personalized medicine approaches due to its unique pharmacokinetic profile and minimal side effects compared to synthetic folic acid derivatives. Genetic variations affecting folate metabolism can influence individual responses to therapy, making< strong Levomefolate Calcium a versatile candidate for customized treatment regimens. Pharmacogenomic studies are ongoing to identify biomarkers that can predict optimal dosing and therapeutic outcomes.
The< strong future directions In research on< strong Levomefolate Calcium warrant further exploration into its potential applications in rare genetic disorders caused by folate metabolic defects. Additionally, investigating its synergistic effects with other therapeutic agents could lead to innovative combination therapies with enhanced efficacy and reduced resistance profiles. The development of novel delivery systems for improved bioavailability is another area ripe for innovation.
In conclusion,< strong Levomefolate Calcium (CAS No. 151533-22-1)
Its ability to modulate critical biological pathways makes it indispensable in various therapeutic contexts.
As research continues to uncover new insights into its mechanisms and applications,
it is poised to play an even more significant role in modern medicine.
151533-22-1 (Levomefolate calcium) Related Products
- 172758-08-6(Propanamide,N-[3,4,5,6,7,8-hexahydro-6,7-dimethyl-4-oxo-5-(3-pyridinylcarbonyl)-2-pteridinyl]-2-methyl-)
- 135-16-0(Tetrahydrofolic acid)
- 143234-78-0(L-Glutamic acid,N-[4-(3-amino-1,2,5,6,6a,7,9,9a-octahydro-1-oxo-8H-pyrrolo[3',4':4,5]pyrido[2,3-d]pyrimidin-8-yl)benzoyl]-)
- 134-35-0(N-Methyltetrahydrofolic Acid)
- 58-05-9(Folinic acid)
- 7444-29-3(Anhydro leucovorin, 5,10-methenyltetrahydrofolate)
- 17528-72-2(Tetrahydrobiopterin)
- 29347-89-5(Glutamic acid,N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-)
- 31690-09-2(Levomefolic acid)
- 111113-75-8(L-Glutamic acid,N-[4-[[2-(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[3,2-d]pyrimidin-6-yl)ethyl]amino]benzoyl]-,(R)- (9CI))